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Compound of Interest

Compound Name: Iopentol

Cat. No.: B125893 Get Quote

Disclaimer: A specific, comprehensive Safety Data Sheet (SDS) for Iopentol was not located.

The following guidance is based on general best practices for handling non-hazardous

pharmaceutical compounds in a research setting and principles derived from handling other

chemical agents. It is imperative to conduct a site-specific risk assessment before handling

Iopentol and to consult with your institution's Environmental Health and Safety (EHS)

department.

Iopentol is a non-ionic, tri-iodinated, water-soluble X-ray contrast medium.[1] While it has very

low acute intravenous toxicity in animal studies, proper handling procedures are essential to

minimize occupational exposure in a laboratory setting.[1]

Personal Protective Equipment (PPE)
A risk assessment of specific laboratory procedures should be conducted to ensure the

selected PPE provides adequate protection. The following table summarizes the recommended

PPE for handling Iopentol based on general laboratory safety standards.
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PPE Category Specification Rationale

Hand Protection Nitrile gloves
To provide a barrier against

skin contact.

Eye and Face Protection
Safety glasses with side

shields or safety goggles

To protect the eyes from

splashes.

Body Protection Laboratory coat
To prevent contamination of

personal clothing.

Respiratory Protection

Generally not required for

handling in a well-ventilated

area. A dust mask (e.g., N95)

may be considered when

handling the powder form to

prevent inhalation of airborne

particles.

To minimize inhalation of the

compound, particularly in

powder form.

Operational Plan for Safe Handling
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled with the chemical name (Iopentol), CAS number

(89797-00-2), and any hazard warnings.[2][3][4]

2. Storage:

Store Iopentol in a cool, dry, and well-ventilated area.

It should be stored between 2°C - 30°C and protected from light.

Keep the container tightly closed when not in use.

3. Preparation of Solutions:
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Handle Iopentol in a designated area, such as a laboratory bench or a chemical fume hood

if there is a risk of aerosolization.

Wear the appropriate PPE as outlined in the table above.

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Ensure adequate ventilation to minimize the potential for inhalation of any dust or aerosols.

4. Experimental Use:

Follow all laboratory-specific standard operating procedures (SOPs) for the experiment being

conducted.

Avoid direct contact with the skin, eyes, and clothing.

Wash hands thoroughly after handling Iopentol, even if gloves were worn.

Disposal Plan
All waste materials should be disposed of in accordance with local, state, and federal

regulations. Consult your institution's EHS department for specific guidance.

1. Unused Iopentol:

Unused or expired Iopentol should be disposed of as chemical waste.

Do not pour Iopentol down the drain or dispose of it in the regular trash.

2. Contaminated Materials:

All materials that have come into contact with Iopentol, such as gloves, disposable lab

coats, and bench paper, should be collected in a designated, labeled waste container.

This waste should be disposed of as chemical waste.

3. Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent.
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The rinsate should be collected and disposed of as chemical waste.

After rinsing, the container can be disposed of in the regular trash, provided all labels are

defaced or removed.

Experimental Workflow for Safe Handling of Iopentol
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Caption: Workflow for the safe handling and disposal of Iopentol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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